3-(3-hydroxy-3-methylbutyl)-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C22H25N3O3/c1-15-24-20(25-28-15)18-9-7-17(8-10-18)14-23-21(26)19-6-4-5-16(13-19)11-12-22(2,3)27/h4-10,13,27H,11-12,14H2,1-3H3,(H,23,26)
• InChI Key: HWEFXHIQQJXCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC=C(C=C2)CNC(=O)C3=CC=CC(=C3)CCC(C)(C)O
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

The chemical belongs to a class of compounds known for their complex molecular structures and potential biological activities. While not directly cited, this type of compound typically draws interest for its potential in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of related compounds often involves condensation and cyclocondensation reactions. For example, Patel and Patel (2010) described the synthesis of 2-hydroxy benzoic acid hydrazides transitioning into benzamides through condensation with thioglycolic acid, highlighting typical synthesis pathways for similar compounds (Patel & Patel, 2010).

Molecular Structure Analysis

The molecular structure of compounds in this category is typically confirmed through analytical and spectral data, as seen in the work by Patel and Patel (2010). X-ray crystallography, as detailed by Browne et al. (1981), is another crucial method for determining the molecular structure of synthesized compounds, providing a clear view of their configuration (Browne et al., 1981).

Chemical Reactions and Properties

The chemical reactions involving compounds of this nature often include ring conversion and reactions with aromatic compounds to produce new benzamide derivatives with varying biological activities, as observed by Latthe and Badami (2007) (Latthe & Badami, 2007). These reactions are essential for modifying the chemical structure to enhance biological efficacy or alter physical and chemical properties.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are crucial for their application and handling. Although specific data for the exact compound is not provided, similar compounds typically undergo detailed physical characterization to understand their stability, solubility, and storage conditions.

Chemical Properties Analysis

Chemical properties, including reactivity, stability under various conditions, and interaction with other chemical entities, are vital. For example, the Bischler-Napieralski reaction, as reported by Browne et al. (1981), is significant for the cyclization processes that yield new chemical entities with potential biological activities (Browne et al., 1981).